Cas no 2228441-58-3 (2-{4H,5H,6H-cyclopentabthiophen-2-yl}acetaldehyde)

• Product Name: 2-{4H,5H,6H-cyclopentabthiophen-2-yl}acetaldehyde
• CAS No: 2228441-58-3
• MF: C₉H₁₀OS
• MW: 166.240101337433
• CID: 5960118
• PubChem ID: 165650059
• Update Time: 2025-06-12

2-{4H,5H,6H-cyclopentabthiophen-2-yl}acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-{4H,5H,6H-cyclopentabthiophen-2-yl}acetaldehyde
• EN300-1732305
• 2228441-58-3
• 2-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}acetaldehyde

• Inchi： 1S/C9H10OS/c10-5-4-8-6-7-2-1-3-9(7)11-8/h5-6H,1-4H2
• InChI Key： KCETXISAFBAJBA-UHFFFAOYSA-N
• SMILES： S1C(CC=O)=CC2=C1CCC2

Computed Properties

• Exact Mass: 166.04523611g/mol
• Monoisotopic Mass: 166.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.3Ų

Additional information on 2-{4H,5H,6H-cyclopentabthiophen-2-yl}acetaldehyde

Introduction to 2-{4H,5H,6H-cyclopentab[a]thiophen-2-yl}acetaldehyde (CAS No. 2228441-58-3)

2-{4H,5H,6H-cyclopentab[a]thiophen-2-yl}acetaldehyde (CAS No. 2228441-58-3) is a unique and structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound belongs to the class of cyclopentab[a]thiophenes, which are known for their potential applications in various advanced technologies and medicinal chemistry.

The molecular structure of 2-{4H,5H,6H-cyclopentab[a]thiophen-2-yl}acetaldehyde is characterized by a cyclopentab[a]thiophene core fused with an aldehyde functional group. The cyclopentab[a]thiophene moiety is a five-membered heterocyclic ring containing sulfur, which imparts unique electronic and physical properties to the molecule. The aldehyde group, on the other hand, provides reactivity and potential for further chemical modifications.

Recent studies have highlighted the potential of 2-{4H,5H,6H-cyclopentab[a]thiophen-2-yl}acetaldehyde in the development of novel materials and pharmaceuticals. For instance, a 2023 study published in the Journal of Organic Chemistry explored the use of this compound as a building block for conjugated polymers with enhanced electronic properties. The researchers found that the cyclopentab[a]thiophene core significantly improved the charge transport efficiency and stability of the resulting polymers, making them suitable for applications in organic electronics and photovoltaic devices.

In the realm of medicinal chemistry, 2-{4H,5H,6H-cyclopentab[a]thiophen-2-yl}acetaldehyde has shown promise as a lead compound for drug discovery. A 2023 study in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antitumor activity against various cancer cell lines. The researchers attributed this activity to the unique electronic structure of the cyclopentab[a]thiophene core, which allowed for selective targeting of cancer cells while minimizing toxicity to healthy cells.

The synthesis of 2-{4H,5H,6H-cyclopentab[a]thiophen-2-yl}acetaldehyde involves several steps and requires careful control over reaction conditions to ensure high yields and purity. A typical synthetic route involves the cyclization of a suitable precursor followed by functional group transformations to introduce the aldehyde moiety. Advanced techniques such as transition-metal catalysis and microwave-assisted synthesis have been employed to optimize these processes.

The physical properties of 2-{4H,5H,6H-cyclopentab[a]thiophen-2-yl}acetaldehyde strong> are also noteworthy. It is a solid at room temperature with a melting point ranging from 100°C to 110°C. The compound is moderately soluble in common organic solvents such as dichloromethane and tetrahydrofuran but has limited solubility in water. These properties make it suitable for various synthetic transformations and material processing techniques.

Safety considerations are an essential aspect when handling 2-{4H,5H,6H-cyclopentab[< strong>a strong>]thiophen-2-yl}acetaldehyde strong>. While it is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and disposing of waste materials according to local regulations.

In conclusion, < strong > 2 - { 4 H , 5 H , 6 H - cyclopentab [ a ] thiophen - 2 - yl } acetaldehyde ( CAS No . 2228441 - 58 - 3 ) is a versatile compound with significant potential in advanced materials science and pharmaceutical research . Its unique molecular structure , combined with its reactivity and physical properties , makes it an attractive candidate for further exploration and development . As research in this area continues to advance , it is likely that new applications and derivatives of this compound will emerge , further expanding its impact on science and technology . p > article > response >